Cas no 1804378-51-5 (Methyl 5-amino-2-cyanoisonicotinate)

• Product Name: Methyl 5-amino-2-cyanoisonicotinate
• CAS No: 1804378-51-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4803424
• Update Time: 2025-07-21

Methyl 5-amino-2-cyanoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-cyanoisonicotinate
• NC1=C(C(=O)OC)C=C(N=C1)C#N

• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-2-5(3-9)11-4-7(6)10/h2,4H,10H2,1H3
• InChI Key： DBZUPFUZQQPTAG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)N=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Methyl 5-amino-2-cyanoisonicotinate

Methyl 5-amino-2-cyanoisonicotinate (CAS No. 1804378-51-5): A Comprehensive Overview

Methyl 5-amino-2-cyanoisonicotinate, identified by its CAS number 1804378-51-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains. The detailed exploration of its properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its importance in modern chemistry.

The molecular structure of Methyl 5-amino-2-cyanoisonicotinate consists of an isonicotinic acid derivative with an amino group at the 5-position and a cyano group at the 2-position, esterified at the 3-position with a methyl group. This specific arrangement imparts distinct chemical and biological properties, making it a valuable candidate for further investigation. The presence of both amino and cyano functional groups enhances its reactivity, allowing for diverse chemical modifications and applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of Methyl 5-amino-2-cyanoisonicotinate. Researchers have been particularly intrigued by its structural similarity to known bioactive molecules, which suggests possible applications in drug discovery and development. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic interventions.

One of the most compelling aspects of Methyl 5-amino-2-cyanoisonicotinate is its role in synthetic chemistry. Its versatile structure allows for the facile introduction of various substituents, enabling the creation of novel derivatives with tailored properties. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates and agrochemicals. The compound's ability to serve as a building block for larger structures underscores its importance in industrial and academic research.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 5-amino-2-cyanoisonicotinate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its potential pharmacological effects. These computational approaches have complemented experimental investigations, offering a more holistic understanding of the compound's behavior. The integration of computational methods with traditional experimental techniques has accelerated the discovery process, leading to faster development of new applications.

The synthesis of Methyl 5-amino-2-cyanoisonicotinate is another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently and with high yield. These methods often involve multi-step reactions that require careful optimization to ensure purity and scalability. The development of novel synthetic pathways not only facilitates laboratory-scale production but also opens up possibilities for large-scale manufacturing, making the compound more accessible for industrial applications.

In addition to its synthetic utility, Methyl 5-amino-2-cyanoisonicotinate has shown promise in environmental chemistry. Its stability under various conditions makes it suitable for use as a reference standard or intermediate in analytical methods. Researchers have explored its application in chromatographic techniques and spectroscopic analyses, leveraging its distinct chemical signature for accurate detection and quantification of other substances.

The future prospects for Methyl 5-amino-2-cyanoisonicotinate are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings. Its unique properties make it a versatile tool for chemists and biologists alike, driving innovation across multiple scientific disciplines.